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For: Researchers, scientists, and drug development professionals

Executive Summary
Pigment Red 21 (C.I. 12300) is a monoazo pigment characterized by its brilliant yellow-red

hue. Despite its industrial importance, a definitive crystal structure determined through single-

crystal X-ray diffraction has not been published in publicly accessible scientific literature. This

guide provides a comprehensive overview of the known chemical and physical properties of

Pigment Red 21. Furthermore, it details the standard experimental methodologies employed

for the crystal structure determination of organic pigments, offering a framework for how the

structure of Pigment Red 21 could be elucidated. This includes a discussion of the challenges

inherent in analyzing such compounds, namely their low solubility and tendency to form small

crystallites, which often necessitates a combination of experimental techniques and

computational modeling.

Introduction to Pigment Red 21
Pigment Red 21, with the Colour Index name C.I. 12300, is an organic pigment used in various

applications, including coatings, textile printing, and as a colorant for paints and printing inks.[1]
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Its synthesis involves the diazotization of o-chloroaniline, which is then coupled with 3-hydroxy-

N-phenyl-2-naphthamide.[2] While its chemical constitution is well-established, its precise

three-dimensional atomic arrangement in the solid state remains undetermined from publicly

available data. The crystal structure of an organic pigment is a critical determinant of its

physical and chemical properties, including its color, lightfastness, thermal stability, and solvent

resistance.

Chemical and Physical Properties of Pigment Red
21
A summary of the available quantitative data for Pigment Red 21 is presented in Table 1. This

information is crucial for understanding its general characteristics in the absence of detailed

crystallographic data.

Property Value

C.I. Name Pigment Red 21

C.I. Number 12300

CAS Number 6410-26-0

Molecular Formula C₂₃H₁₆ClN₃O₂

Molecular Weight 401.84 g/mol [3]

Melting Point 241 °C[3]

Appearance
Brilliant yellow-red powder; orange-red acicular

crystals from toluene[3]

Experimental Protocols for Crystal Structure
Determination of Organic Pigments
The determination of the crystal structure of organic pigments like Pigment Red 21 is often

challenging due to their inherent properties.[4] Their low solubility in most solvents makes it

difficult to grow single crystals of a size and quality suitable for single-crystal X-ray diffraction.

[4] Consequently, a combination of techniques is often employed.
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Single-Crystal X-ray Diffraction (SC-XRD)
For organic pigments where suitable single crystals can be grown, SC-XRD is the definitive

method for determining the crystal structure.[5]

Methodology:

Crystal Growth: Single crystals are typically grown by slow evaporation of a saturated

solution in a suitable solvent, such as boiling xylene.[3][6]

Data Collection: A single crystal is mounted on a goniometer and irradiated with a

monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

Structure Solution and Refinement: The positions of the atoms in the unit cell are determined

from the intensities of the diffracted X-rays. This initial model is then refined to best fit the

experimental data.

Powder X-ray Diffraction (PXRD)
Due to the difficulty in obtaining single crystals, PXRD is a more commonly applied technique

for the analysis of organic pigments.[7][8]

Methodology:

Sample Preparation: A fine powder of the pigment is prepared and placed in a sample

holder.

Data Collection: The sample is irradiated with an X-ray beam, and the intensity of the

scattered X-rays is measured as a function of the scattering angle (2θ).

Analysis: The resulting diffraction pattern is a fingerprint of the crystalline phases present in

the sample. While it can be used for phase identification and quality control, determining a

crystal structure from powder data alone is complex and often requires complementary

techniques.[7]

Crystal Structure Prediction (CSP)
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In the absence of high-quality experimental data, computational methods for CSP have

become increasingly important.[9][10][11]

Methodology:

Generation of Candidate Structures: A large number of plausible crystal packing

arrangements are generated computationally based on the molecular structure of the

pigment.

Energy Minimization: The lattice energy of each candidate structure is calculated and

minimized to identify thermodynamically stable polymorphs.

Comparison with Experimental Data: The calculated powder diffraction patterns of the most

stable predicted structures are compared with experimental PXRD data to identify the most

likely crystal structure.[9][12]

Three-Dimensional Electron Diffraction (3D ED)
A more recent technique, 3D ED, is emerging as a powerful tool for the structure analysis of

submicrometer-sized organic crystals, which are often too small for X-ray diffraction methods.

[13][14]

Methodology:

Sample Preparation: A dispersion of the nanocrystals is deposited on a transmission electron

microscopy (TEM) grid.

Data Collection: A series of electron diffraction patterns are collected as the crystal is tilted at

different angles in the electron beam.

Structure Determination: The three-dimensional arrangement of atoms is reconstructed from

the collected diffraction data.

Visualizations
Generalized Workflow for Crystal Structure
Determination of an Organic Pigment
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The following diagram illustrates a typical workflow for determining the crystal structure of an

organic pigment, highlighting the interplay between experimental and computational methods.

Experimental Methods

Computational Methods

Structure Elucidation

Pigment Synthesis & Purification

Attempt Single Crystal Growth

Powder X-ray Diffraction

3D Electron Diffraction

Single-Crystal X-ray Diffraction

Success Failure

Crystal Structure Determined

Crystal Structure Prediction

Structure Refinement

Click to download full resolution via product page

Workflow for organic pigment crystal structure determination.
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Synthesis Pathway of Pigment Red 21
The manufacturing of Pigment Red 21 follows a two-step process involving diazotization and

azo coupling. This logical relationship is depicted in the diagram below.

Starting Materials Reaction Steps Final Product

o-Chloroaniline Diazotization

3-Hydroxy-N-phenyl-2-naphthamide

Azo Coupling Pigment Red 21

Click to download full resolution via product page

Synthesis of Pigment Red 21.

Conclusion
While the definitive crystal structure of Pigment Red 21 is not currently available in the public

domain, this guide provides a thorough summary of its known properties and the established

methodologies for the structural analysis of organic pigments. The challenges in obtaining high-

quality single crystals of such compounds underscore the importance of combining

experimental techniques like Powder X-ray Diffraction and 3D Electron Diffraction with

computational Crystal Structure Prediction methods. The provided workflows offer a clear and

logical representation of the processes involved in both the synthesis and the potential

structural elucidation of Pigment Red 21, serving as a valuable resource for researchers in the

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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